Cas no 2228279-28-3 (1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228279-28-3
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5960074
• PubChem ID: 165687863
• Update Time: 2025-06-12

1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine
• 2228279-28-3
• EN300-1824189
• 1-[(2-fluoro-6-nitrophenyl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H13FN2O2/c1-13-11(5-6-11)7-8-9(12)3-2-4-10(8)14(15)16/h2-4,13H,5-7H2,1H3
• InChI Key： HRMJWCIFKRNFJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1(CC1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine

1-(2-Fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228279-28-3): An Overview of Its Structure, Synthesis, and Potential Applications

1-(2-Fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228279-28-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound features a cyclopropane ring substituted with a fluoro-nitrophenylmethyl group and a methylamine moiety, making it a promising candidate for various research and development activities.

The molecular formula of 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine is C₁₁H₁₃FN₂O₂, with a molecular weight of approximately 230.23 g/mol. The presence of the fluoro and nitro groups imparts distinct chemical properties to the molecule, including enhanced stability and reactivity. These characteristics make it an attractive target for synthetic chemists and medicinal chemists alike.

The synthesis of 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine typically involves multi-step reactions, starting from readily available starting materials. One common approach is to begin with 2-fluoro-6-nitrobenzyl chloride, which can be reacted with cyclopropylamine to form the intermediate cyclopropylamine derivative. Subsequent methylation of this intermediate yields the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the number of steps and minimizing by-products.

In terms of its physical properties, 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability, making it suitable for various chemical reactions and analytical techniques.

The biological activity of 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine has been the subject of several studies. Research has shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine has also demonstrated potential as an antiviral agent. Studies have indicated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism behind this antiviral activity is not yet fully understood but is thought to involve interference with viral entry or replication processes.

In addition to its therapeutic potential, 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine has found applications in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a ligand in metal complexes for catalytic applications.

The safety profile of 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(2-fluoro-6-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228279-28-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structure and favorable properties make it an exciting target for further research and development. As new studies continue to uncover its full potential, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.